Cas no 2138396-31-1 (6-(4-methanesulfonyl-1H-pyrazol-1-yl)methylpyridine-2-carboxylic acid)

• Product Name: 6-(4-methanesulfonyl-1H-pyrazol-1-yl)methylpyridine-2-carboxylic acid
• CAS No: 2138396-31-1
• MF: C₁₁H₁₁N₃O₄S
• MW: 281.287740945816
• CID: 6378477
• PubChem ID: 165480007
• Update Time: 2025-11-06

6-(4-methanesulfonyl-1H-pyrazol-1-yl)methylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(4-methanesulfonyl-1H-pyrazol-1-yl)methylpyridine-2-carboxylic acid
• 6-[(4-methanesulfonyl-1H-pyrazol-1-yl)methyl]pyridine-2-carboxylic acid
• EN300-1114862
• 2138396-31-1

• Inchi： 1S/C11H11N3O4S/c1-19(17,18)9-5-12-14(7-9)6-8-3-2-4-10(13-8)11(15)16/h2-5,7H,6H2,1H3,(H,15,16)
• InChI Key： OOWRBAZEXVZEOE-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)CC1C=CC=C(C(=O)O)N=1)(=O)=O

Computed Properties

• Exact Mass: 281.04702701g/mol
• Monoisotopic Mass: 281.04702701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 111Ų

Additional information on 6-(4-methanesulfonyl-1H-pyrazol-1-yl)methylpyridine-2-carboxylic acid

Comprehensive Overview of 6-(4-methanesulfonyl-1H-pyrazol-1-yl)methylpyridine-2-carboxylic acid (CAS No. 2138396-31-1)

6-(4-methanesulfonyl-1H-pyrazol-1-yl)methylpyridine-2-carboxylic acid (CAS No. 2138396-31-1) is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule features a pyridine-2-carboxylic acid core linked to a 4-methanesulfonyl-1H-pyrazol-1-yl moiety, making it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a small molecule inhibitor and its role in modulating specific biological pathways.

The compound's molecular structure is characterized by the presence of a methanesulfonyl group, which enhances its solubility and bioavailability. This feature is critical for drug development, as it improves the compound's pharmacokinetic properties. Recent studies have explored its interactions with enzyme targets, particularly those involved in inflammatory and metabolic disorders. The pyrazole ring in its structure is known to contribute to its binding affinity, making it a valuable scaffold for designing novel therapeutics.

In the context of current research trends, 6-(4-methanesulfonyl-1H-pyrazol-1-yl)methylpyridine-2-carboxylic acid aligns with the growing demand for precision medicine and targeted therapies. Its potential applications in treating chronic diseases, such as diabetes and autoimmune conditions, have sparked interest among biotech and pharmaceutical companies. Additionally, its synthetic accessibility and structural versatility make it a focal point for drug discovery projects.

From a synthetic chemistry perspective, the compound's CAS No. 2138396-31-1 serves as a unique identifier for researchers and regulatory bodies. Its synthesis typically involves multi-step reactions, including cross-coupling and functional group transformations. The methanesulfonyl group is often introduced to enhance the compound's stability and reactivity, which is a common strategy in modern medicinal chemistry.

The compound's relevance extends to computational chemistry and molecular modeling, where it is used to study ligand-receptor interactions. Advanced techniques like docking simulations and QSAR analysis have been employed to predict its biological activity and optimize its structure for improved efficacy. These approaches are integral to the rational drug design process, which aims to reduce trial-and-error in pharmaceutical development.

In summary, 6-(4-methanesulfonyl-1H-pyrazol-1-yl)methylpyridine-2-carboxylic acid (CAS No. 2138396-31-1) represents a compelling area of research with broad implications for drug development and therapeutic innovation. Its unique structural features and potential biological activities position it as a key player in the quest for next-generation pharmaceuticals.